Cas no 1556643-35-6 (4-bromo-6-methyl-1H-Indole-2-carboxylic acid)

4-Bromo-6-methyl-1H-indole-2-carboxylic acid is a halogenated indole derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and methyl substituents enhance reactivity, making it a versatile intermediate for synthesizing complex heterocyclic compounds. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability ensure consistent performance in synthetic applications. The structural features of this indole derivative make it a preferred choice for researchers exploring novel therapeutic and agrochemical compounds.

4-bromo-6-methyl-1H-Indole-2-carboxylic acid structure

1556643-35-6 structure

Product Name:4-bromo-6-methyl-1H-Indole-2-carboxylic acid

CAS No:1556643-35-6

MF:C₁₀H₈BrNO₂

MW:254.080021858215

MDL:MFCD24238515

CID:2135361

Update Time:2025-05-28

4-bromo-6-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-bromo-6-methyl-1H-Indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid, 4-bromo-6-methyl-
- CID 81793462
- MDL： MFCD24238515
- Inchi： 1S/C10H8BrNO2/c1-5-2-7(11)6-4-9(10(13)14)12-8(6)3-5/h2-4,12H,1H3,(H,13,14)
- InChI Key： DLEFHBYAEZFFMF-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC2=C1C=C(C(=O)O)N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Topological Polar Surface Area: 53.1

Experimental Properties

Density: 1.730±0.06 g/cm3(Predicted)
Boiling Point: 463.8±40.0 °C(Predicted)
pka: 4.31±0.30(Predicted)

4-bromo-6-methyl-1H-Indole-2-carboxylic acid Pricemore >>

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